Cas no 89323-33-1 (2,5-diamino-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one)

• Product Name: 2,5-diamino-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one
• CAS No: 89323-33-1
• MF: C₅H₆N₆O
• MW: 166.140738964081
• CID: 5690594
• PubChem ID: 63556070
• Update Time: 2025-06-08

2,5-diamino-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 2,5-DIAMINO-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-ONE
• EN300-1462140
• AKOS012864992
• 89323-33-1
• [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 2,5-diamino-
• 2,5-diamino-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one

• Inchi： 1S/C5H6N6O/c6-2-1-3(12)11-5(8-2)9-4(7)10-11/h1H,6H2,(H3,7,8,9,10)
• InChI Key： PBXXNZHAPNXEJP-UHFFFAOYSA-N
• SMILES： O=C1C=C(N)N=C2N=C(N)NN21

Computed Properties

• Exact Mass: 166.06030884g/mol
• Monoisotopic Mass: 166.06030884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 2,5-diamino-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one

Comprehensive Overview of 2,5-Diamino-4H,7H-1,2,4-Triazolo[1,5-a]Pyrimidin-7-One (CAS No. 89323-33-1)

2,5-Diamino-4H,7H-1,2,4-triazolo[1,5-a]pyrimidin-7-one (CAS No. 89323-33-1) is a heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This triazolopyrimidine derivative has garnered attention due to its unique structural properties and potential biological activities. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's diamino functionality and fused ring system make it a versatile scaffold for designing novel therapeutics.

In recent years, the demand for heterocyclic compounds like 2,5-diamino-4H,7H-1,2,4-triazolo[1,5-a]pyrimidin-7-one has surged, driven by advancements in medicinal chemistry. Its CAS No. 89323-33-1 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings. The compound's potential as a building block for small molecule drugs aligns with current trends in personalized medicine and targeted therapies. Additionally, its triazolo[1,5-a]pyrimidine core is being investigated for applications in crop protection, addressing global challenges in sustainable agriculture.

The synthesis of 2,5-diamino-4H,7H-1,2,4-triazolo[1,5-a]pyrimidin-7-one involves multi-step reactions, often starting from readily available precursors like cyanoguanidine and malononitrile. Optimizing its yield and purity is a key focus for chemists, as highlighted in recent publications. The compound's solubility and stability under various conditions are also critical parameters for its practical use. These aspects are frequently discussed in forums and research papers, indicating their importance to the scientific community.

From a pharmacological perspective, 2,5-diamino-4H,7H-1,2,4-triazolo[1,5-a]pyrimidin-7-one exhibits promising interactions with enzymatic targets, such as dihydrofolate reductase (DHFR) and tyrosine kinases. These interactions are being explored for treating diseases like cancer and bacterial infections. Its low toxicity profile, as reported in preliminary studies, further enhances its appeal for therapeutic development. However, more in vivo studies are needed to validate its efficacy and safety.

The compound's spectroscopic properties, including NMR and mass spectrometry data, are well-documented, aiding in its identification and characterization. Researchers often compare its spectral features with those of similar triazolopyrimidines to understand structure-activity relationships. Such analyses are crucial for designing derivatives with improved bioavailability and target specificity.

In the context of green chemistry, efforts are underway to develop eco-friendly synthetic routes for 2,5-diamino-4H,7H-1,2,4-triazolo[1,5-a]pyrimidin-7-one. Reducing the use of hazardous reagents and minimizing waste generation are priorities, reflecting broader industry trends toward sustainability. These initiatives resonate with the growing emphasis on environmentally friendly processes in chemical manufacturing.

Looking ahead, 2,5-diamino-4H,7H-1,2,4-triazolo[1,5-a]pyrimidin-7-one (CAS No. 89323-33-1) is poised to play a pivotal role in advancing drug discovery and agrochemical innovation. Its versatile chemistry and broad applicability make it a valuable asset for researchers tackling some of today's most pressing health and agricultural challenges. As interest in heterocyclic scaffolds continues to grow, this compound will likely remain a focal point of scientific inquiry.